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Compound of Interest

Compound Name: Methyl purple

Cat. No.: B072065 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Methyl Purple, a crucial pH indicator for

laboratory and industrial applications. Designed for researchers, scientists, and drug

development professionals, this document details its chemical properties, experimental

protocols, and applications, presenting a valuable resource for scientific endeavors.

Chemical and Physical Properties
Methyl Purple is a complex organic dye recognized for its distinct color change, which is vital

for accurate pH measurements in various scientific contexts.[1] Its primary application is as a

pH indicator, particularly in alkalinity titrations.[2][3]

Chemical Identification and Data
A summary of the key chemical identifiers and properties of Methyl Purple is provided in the

table below.
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Identifier Value Reference

CAS Number 1340-02-9 [2][3][4][5]

Molecular Formula C₆₇H₆₂N₈Na₄O₁₄S₃ [2][3][4]

Molecular Weight 1391.41 g/mol [4][5]

Synonyms
Methyl Purple indicator

solution
[4][5]

PubChem ID 16211796 [4]

Physical and Chemical Properties
The physical and chemical characteristics of Methyl Purple are outlined in the following table,

offering a glance at its behavior under different conditions.

Property Value Reference

Appearance Green or very dark green liquid [4]

Density 1.001 g/mL at 25 °C [4]

Melting Point 0 °C [4]

Boiling Point 100 °C

pH Range 4.8 - 5.4 [3][6]

Color Change
Purple (pH 4.8) to Green (pH

5.4)
[6]

Experimental Protocols
Methyl Purple is predominantly used as an indicator in acid-base titrations, especially for

determining the alkalinity of water samples.[3] Below are detailed protocols for its preparation

and application in a typical alkalinity titration.

Preparation of Methyl Purple Indicator Solution
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A standard 0.1% w/v indicator solution can be prepared for laboratory use.

Materials:

Methyl Purple powder

Deionized water

Procedure:

Weigh 0.1 g of Methyl Purple powder.

Dissolve the powder in 100 mL of deionized water.

Stir the solution until the powder is completely dissolved.

Store the solution in a labeled, airtight container, away from direct light.

Alkalinity Titration Protocol
This protocol outlines the steps for determining the total alkalinity of a water sample using

Methyl Purple as an indicator.

Materials:

Water sample

Standardized sulfuric acid (H₂SO₄) solution (e.g., 0.02 N)

Methyl Purple indicator solution

Burette (50 mL)

Erlenmeyer flask (250 mL)

Graduated cylinder (100 mL)

Pipette
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Procedure:

Measure 100 mL of the water sample using a graduated cylinder and transfer it to a 250 mL

Erlenmeyer flask.

Add 2-3 drops of Methyl Purple indicator solution to the water sample. The solution should

turn green if alkalinity is present. If it turns purple, the "M" alkalinity is zero.[6]

Fill a burette with the standardized sulfuric acid solution and record the initial volume.

Titrate the water sample with the sulfuric acid, swirling the flask continuously.

The endpoint is reached when the color of the solution changes from green to a distinct

purple.[4] A gray tint may appear just before the endpoint.

Record the final volume of the sulfuric acid used.

Calculate the total alkalinity based on the volume of titrant used.

Applications
Beyond its primary role in titrations for water quality analysis in various sectors like aquaculture

and industrial wastewater management, Methyl Purple also finds utility in other areas.[1][3]

Textile Industry: It is employed as a dye for fabrics.[1]

Biological Research: In microbiology, it can be used to assess the metabolic activity of

microorganisms.[1]

Visualizing the Experimental Workflow
To further clarify the experimental process, the following diagram illustrates the workflow for an

alkalinity titration using Methyl Purple.
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Caption: Workflow for Alkalinity Titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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